Cas no 422526-36-1 (3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 422526-36-1
• MF: C₁₅H₂₁N₃OS
• MW: 291.41174197197
• CID: 6098655
• PubChem ID: 866388
• Update Time: 2025-07-17

3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 4(1H)-Quinazolinone, 3-[3-(diethylamino)propyl]-2,3-dihydro-2-thioxo-
• CHEMBL1468818
• SR-01000562486-1
• EN300-08681
• F0916-5988
• HMS2377I07
• 3-[3-(diethylamino)propyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one
• AKOS001044152
• Z56933331
• 3-[3-(diethylamino)propyl]-2-sulfanylidene-1H-quinazolin-4-one
• MLS000057975
• SMR000063004
• AKOS005198680
• SR-01000562486
• 422526-36-1
• 3-(3-(diethylamino)propyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one

• Inchi： 1S/C15H21N3OS/c1-3-17(4-2)10-7-11-18-14(19)12-8-5-6-9-13(12)16-15(18)20/h5-6,8-9H,3-4,7,10-11H2,1-2H3,(H,16,20)
• InChI Key： XXDPHQLIRPYRNB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCN(CC)CC)C1=S

Computed Properties

• Exact Mass: 291.14053348g/mol
• Monoisotopic Mass: 291.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Melting Point: 150 °C(Solv: chloroform (67-66-3))
• Boiling Point: 419.3±47.0 °C(Predicted)
• pka: 11.24±0.20(Predicted)

Additional information on 3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Recent Advances in the Study of 3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS: 422526-36-1)

The compound 3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS: 422526-36-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The structural motif of 3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one offers a versatile platform for the design of selective kinase inhibitors, as demonstrated by its ability to interact with the ATP-binding site of several kinase targets.

One of the key findings from recent research is the compound's efficacy in inhibiting the activity of cyclin-dependent kinases (CDKs), which play a pivotal role in cell cycle regulation. In vitro studies have shown that derivatives of 3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one exhibit potent inhibitory activity against CDK2 and CDK4, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of anticancer agents.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential as an anti-inflammatory agent. Recent studies have demonstrated that it can modulate the activity of key inflammatory mediators, such as NF-κB and TNF-α, in cellular models of inflammation. This dual functionality—targeting both kinases and inflammatory pathways—positions the compound as a promising candidate for multifunctional drug development.

The synthesis of 3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one and its derivatives has been optimized in recent years, with several research groups reporting improved yields and purity. Advanced synthetic strategies, including microwave-assisted synthesis and flow chemistry, have been employed to enhance the efficiency of the production process. These advancements are critical for scaling up the compound for preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on structural modifications to improve these parameters while retaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications.

In conclusion, 3-3-(diethylamino)propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS: 422526-36-1) represents a versatile and promising scaffold in medicinal chemistry. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, combined with recent advancements in synthesis and optimization, underscores its potential for therapeutic applications. Future research should focus on further elucidating its mechanism of action and advancing its development toward clinical trials.